Cas no 37526-67-3 (2-(Trifluoromethylthio)benzoic Acid)

2-(Trifluoromethylthio)benzoic acid is a fluorinated aromatic compound featuring a trifluoromethylthio (-SCF₃) group attached to a benzoic acid scaffold. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The trifluoromethylthio group is known for its strong electron-withdrawing effects, which can influence reactivity and binding interactions in molecular design. The compound serves as a versatile intermediate for synthesizing bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Its stability under various reaction conditions further enhances its utility in organic synthesis. Proper handling is advised due to potential reactivity of the thioether and carboxylic acid functional groups.

2-(Trifluoromethylthio)benzoic Acid structure

37526-67-3 structure

Product Name:2-(Trifluoromethylthio)benzoic Acid

CAS No:37526-67-3

MF:C₈H₅F₃O₂S

MW:222.184311628342

MDL:MFCD00236336

CID:2092937

Update Time:2025-10-29

2-(Trifluoromethylthio)benzoic Acid Chemical and Physical Properties

Names and Identifiers

- 2-((Trifluoromethyl)thio)benzoic acid
- 2-(trifluoromethylsulfanyl)benzoic acid
- 2-(Trifluoromethylthio)benzoic Acid
- MDL： MFCD00236336
- Inchi： 1S/C8H5F3O2S/c9-8(10,11)14-6-4-2-1-3-5(6)7(12)13/h1-4H,(H,12,13)
- InChI Key： KYCFVGRNHSGPBJ-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)C1C=CC=CC=1C(=O)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3

2-(Trifluoromethylthio)benzoic Acid Pricemore >>

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Apollo Scientific	PC9435-1g	2-[(Trifluoromethyl)thio]benzoic acid	37526-67-3	98%	1g	£32.00	2025-02-22
Apollo Scientific	PC9435-5g	2-[(Trifluoromethyl)thio]benzoic acid	37526-67-3	98%	5g	£107.00	2022-10-14
abcr	AB232930-1 g	2-(Trifluoromethylthio)benzoic acid; 97%	37526-67-3		1g	€113.10	2022-09-01
abcr	AB232930-5 g	2-(Trifluoromethylthio)benzoic acid; 97%	37526-67-3		5g	€279.00	2022-09-01
abcr	AB232930-25 g	2-(Trifluoromethylthio)benzoic acid; 97%	37526-67-3		25g	€753.00	2022-09-01
Chemenu	CM154769-25g	2-((Trifluoromethyl)thio)benzoic acid	37526-67-3	95%	25g	$485	2023-01-09
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TRC	T797378-25mg	2-(Trifluoromethylthio)benzoic Acid	37526-67-3		25mg	$ 50.00	2022-06-02
TRC	T797378-50mg	2-(Trifluoromethylthio)benzoic Acid	37526-67-3		50mg	$ 65.00	2022-06-02
TRC	T797378-250mg	2-(Trifluoromethylthio)benzoic Acid	37526-67-3		250mg	$ 95.00	2022-06-02